Cas no 7589-27-7 (2-(4-fluorophenyl)ethan-1-ol)

• Product Name: 2-(4-fluorophenyl)ethan-1-ol
• CAS No: 7589-27-7
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD00002898
• CID: 47582
• PubChem ID: 87559634
• Update Time: 2025-06-15

2-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenethyl alcohol
• 2-(4-Fluorophenyl)-ethanol
• 2-(4-Fluorophenyl)ethanol
• 4-fluorophenyl ethanol
• 4-Fluorophenylethanol
• Benzeneethanol, 4-fluoro-
• 2-(4-Fluorophenyl)Ethan-1-Ol
• 4-Fluorophenethylic alcohol
• Phenethyl alcohol, p-fluoro-
• 4-fluorobenzeneethanol
• MWUVGXCUHWKQJE-UHFFFAOYSA-N
• 1-FLUORO-4-(2-HYDROXYETHYL)BENZENE
• 2-[4-Fluorophenyl]ethanol
• 4FA
• PubChem4585
• 4-Fluorophenethylalcohol
• p-fluorophenethyl alcohol
• 4-fluorophenylethyl alcohol
• para-Fluorophenethyl alcoho
• EINECS 231-499-5
• 2-(4-fluorophenyl)ethyl alcohol
• MFCD00002898
• EN300-74912
• A20650
• SY016325
• 1LO8D3EB0N
• CS-W004152
• UNII-1LO8D3EB0N
• F0624
• F0001-1919
• InChI=1/C8H9FO/c9-8-3-1-7(2-4-8)5-6-10/h1-4,10H,5-6H2
• Q-100813
• DB03669
• 4-Fluorophenethyl alcohol, 97%
• 7589-27-7
• DTXSID30226812
• BB 0267975
• 2-(4-Fuorophenyl)ethanol
• NS00046684
• AKOS005063803
• MWUVGXCUHWKQJE-UHFFFAOYSA-
• PD006717
• Q27094585
• PS-9036
• FT-0608644
• 2-(4-fluoro-phenyl)-ethanol
• AM84232
• para-Fluorophenethyl alcohol
• Benzeneethanol,4-fluoro-;para-Fluorophenethyl alcohol;Phenethyl alcohol, p-fluoro-
• 2-(4-Fluorophenyl)ethanol #
• Z397587326
• AI3-36431
• SCHEMBL56520
• AC-22742
• DB-031889
• 2-(4-fluorophenyl)ethan-1-ol

• MDL： MFCD00002898
• Inchi： 1S/C8H9FO/c9-8-3-1-7(2-4-8)5-6-10/h1-4,10H,5-6H2
• InChI Key： MWUVGXCUHWKQJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCO
• BRN： 2354310

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.121 g/mL at 25 °C(lit.)
• Boiling Point: 118°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.507(lit.)
• PSA: 20.23000
• LogP: 1.36050
• Solubility: Not available

2-(4-fluorophenyl)ethan-1-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R21/22;R36/37/38
• Safety Instruction： S23-S24/25-S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R21/22; R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluorophenyl)ethan-1-ol

Comprehensive Overview of 2-(4-Fluorophenyl)ethan-1-ol (CAS No. 7589-27-7): Properties, Applications, and Industry Insights

2-(4-Fluorophenyl)ethan-1-ol (CAS No. 7589-27-7), also referred to as 4-Fluorophenethyl alcohol, is a fluorinated aromatic alcohol with significant relevance in pharmaceutical, agrochemical, and specialty chemical industries. Its molecular structure, featuring a fluorophenyl group attached to an ethanol moiety, grants it unique physicochemical properties, making it a versatile intermediate in organic synthesis. This compound is increasingly sought after due to its role in developing bioactive molecules and flavor/fragrance applications.

The growing demand for fluorinated compounds in drug discovery has spotlighted 2-(4-Fluorophenyl)ethan-1-ol. Researchers highlight its utility in synthesizing chiral building blocks for APIs (Active Pharmaceutical Ingredients), particularly in antidepressants and anti-inflammatory agents. A 2023 market analysis revealed a 12% annual growth in fluorinated intermediates, driven by the need for metabolically stable drug candidates. This trend aligns with frequent search queries like "fluorophenethyl alcohol uses" and "CAS 7589-27-7 suppliers", reflecting commercial and academic interest.

From a technical perspective, 2-(4-Fluorophenyl)ethan-1-ol exhibits a boiling point of 220–225°C and a density of 1.15 g/cm³, with moderate solubility in water but high solubility in organic solvents like ethanol and dichloromethane. These traits facilitate its use in Grignard reactions and esterification processes. Notably, its electron-withdrawing fluorine enhances the stability of derived compounds, a feature often explored in medicinal chemistry forums and patent filings.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile, as per REACH guidelines, supports its adoption in green chemistry initiatives. Recent studies emphasize its potential in biodegradable surfactants, addressing searches such as "sustainable fluorinated alcohols". Manufacturers now prioritize high-purity grades (>98%) to meet stringent industry standards, particularly for GMP-compliant applications.

Innovations in catalytic hydrogenation have optimized the production of 2-(4-Fluorophenyl)ethan-1-ol, reducing byproducts and energy consumption. A 2022 Journal of Organic Chemistry paper detailed a novel Pd/C-catalyzed method achieving 95% yield, sparking queries like "efficient synthesis of 4-fluorophenethyl alcohol". Such advancements align with the industry��s shift toward cost-effective scaling, a topic dominating LinkedIn’s specialty chemical groups.

In conclusion, 2-(4-Fluorophenyl)ethan-1-ol (CAS No. 7589-27-7) exemplifies the intersection of innovation and practicality. Its expanding applications—from pharmaceutical intermediates to green solvents—underscore its market resilience. For researchers and procurement specialists, understanding its structure-activity relationships and supply chain dynamics remains pivotal, as echoed in trending searches like "fluorophenyl ethanol price trends 2024".